N-Isobutyl-3-nitropyridin-2-amine

• IUPAC Name: N-(2-methylpropyl)-3-nitropyridin-2-amine
• InChI: InChI=1S/C9H13N3O2/c1-7(2)6-11-9-8(12(13)14)4-3-5-10-9/h3-5,7H,6H2,1-2H3,(H,10,11)
• InChI Key: QDBSAMWCNGFVKZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C(C=CC=N1)[N+](=O)[O-]
• Molecular Formula: C9H13N3O2
• Molecular Weight: 195.22 g/mol

Description

N-Isobutyl-3-nitropyridin-2-amine is a chemical compound with the molecular formula C9H13N3O2 and a molecular weight of 195.22. It is also known as N-tert-butyl-3-nitropyridin-2-amine.

Synthesis Analysis

The synthesis of nitropyridines involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent, which results in the formation of the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine. The reaction mechanism is not an electrophilic aromatic substitution, but one in which the nitro group migrates from the 1-position to the 3-position by a [1,5] sigmatropic shift.

Molecular Structure Analysis

The molecular structure of N-Isobutyl-3-nitropyridin-2-amine can be represented by the InChI code 1S/C9H13N3O2/c1-9(2,3)11-8-7(12(13)14)5-4-6-10-8/h4-6H,1-3H3,(H,10,11).

Chemical Reactions Analysis

The reaction of 2-amino-3-nitropyridine with hydrazine hydrate results in the elimination of the amino group and reduction of the nitro group, forming 3-aminopyridine.

It is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility were not found in the search results.

Scientific Research Applications

• Selective Vicarious Nucleophilic Amination of 3-nitropyridines : This study presents a method for aminating 3-nitropyridine compounds, including N-Isobutyl-3-nitropyridin-2-amine, which may be applicable in synthesizing 3- or 4-substituted-2-amino-5-nitropyridines (Bakke, Svensen, & Trevisan, 2001).

• Formation of Aminals via Pummerer Rearrangement : This research discusses the unexpected formation of aminals from 2-amino-3-nitropyridine, relevant to understanding the reactivity of similar nitropyridines (Rakhit, Georges, & Bagli, 1979).

• Synthesis of Nitro N,N′-Dipyridinylamines via Oxidative Nucleophilic Substitution : Amination of 3-nitropyridines, including derivatives similar to N-Isobutyl-3-nitropyridin-2-amine, provided access to 3-nitro-substituted N,N′-dipyridinylamines (Patriciu et al., 2007).

• Nitropyridyl Isocyanates in 1,3-Dipolar Cycloaddition Reactions : This study explores the reactivity of nitropyridyl isocyanates, which are structurally related to N-Isobutyl-3-nitropyridin-2-amine, in cycloaddition reactions (Holt & Fiksdahl, 2007).

• Nucleophilic Substitutions at the Pyridine Ring : This paper examines the kinetics of reactions involving 2-chloro-3-nitropyridine, which may be relevant to the reactivity of similar compounds (Hamed, 1997).

• Nitrosation by Alkyl Nitrites : Research on the nitrosation process involving isobutyl nitrite, which could be pertinent to understanding reactions involving N-Isobutyl-3-nitropyridin-2-amine (Dabora et al., 1984).

• Comparison of NO and HNO Donating Properties of Diazeniumdiolates : This study provides insights into the release of nitric oxide and related compounds, which could be relevant for the chemistry of nitropyridines (Miranda et al., 2005).